3-[3-methoxy-4-(propan-2-yloxy)phenyl]-N'-[(E)-thiophen-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(3-methoxy-4-propan-2-yloxyphenyl)-N-[(E)-thiophen-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C19H20N4O3S/c1-12(2)26-17-7-6-13(9-18(17)25-3)15-10-16(22-21-15)19(24)23-20-11-14-5-4-8-27-14/h4-12H,1-3H3,(H,21,22)(H,23,24)/b20-11+
• InChI Key: HNYDVRJQOKOMAF-RGVLZGJSSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C2=NNC(=C2)C(=O)NN=CC3=CC=CS3)OC
• Isomeric SMILES: CC(C)OC1=C(C=C(C=C1)C2=NNC(=C2)C(=O)N/N=C/C3=CC=CS3)OC
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol

Description

3-[3-methoxy-4-(propan-2-yloxy)phenyl]-N'-[(E)-thiophen-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C19H20N4O3S and its molecular weight is 384.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The formation of 1-(thiazol-2-yl)-4,5-dihydropyrazoles from simple precursors involved cyclocondensation and cycloaddition reactions, demonstrating the compound's utility in creating structurally complex molecules with potential biological activities (Mahesha et al., 2021).
• Crystal structure studies and Hirshfeld surface analysis on related compounds highlight their intricate molecular interactions, providing insights into the structural basis of their potential biological functions (Kumara et al., 2017).

Corrosion Protection

• Research on the corrosion protection behavior of carbohydrazide-pyrazole compounds on mild steel in acidic solutions revealed high inhibition efficiency, suggesting applications in material preservation and engineering (Paul et al., 2020).

Antioxidant and Anticancer Activities

• Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide were synthesized and tested for their antioxidant and anticancer activities, showing some compounds with higher activity than known antioxidants and cytotoxic effects against specific cancer cell lines (Tumosienė et al., 2020).

Molecular Docking and Computational Studies

• Computational approaches, including molecular docking and quantum chemical calculations, were applied to similar molecules to predict their biological effectiveness, offering a theoretical basis for the development of new therapeutic agents (Karrouchi et al., 2021).